Bacteriochlorophyll a, from Rhodopseudomonas sphaeroides (under argon)

• Molecular Formula: C55H76MgN4O6+2
• Molecular Weight: 913.5 g/mol
• InChI: InChI=1S/C55H75N4O6.Mg/c1-13-39-34(7)41-29-46-48(38(11)60)36(9)43(57-46)27-42-35(8)40(52(58-42)50-51(55(63)64-12)54(62)49-37(10)44(59-53(49)50)28-45(39)56-41)23-24-47(61)65-26-25-33(6)22-16-21-32(5)20-15-19-31(4)18-14-17-30(2)3;/h25,27-32,34-35,39-40,51H,13-24,26H2,1-12H3,(H-,56,57,58,59,60,62);/q-1;+2/p+1/b33-25+;/t31-,32-,34-,35+,39-,40+,51-;/m1./s1
• InChIKey: DSJXIQQMORJERS-AGGZHOMASA-O

Bacteriochlorophyll a from Rhodopseudomonas sphaeroides: Native Near-Infrared Photosensitizer for Biophysical and Biomedical Procurement

Bacteriochlorophyll a (BChl a) from Rhodopseudomonas sphaeroides is a naturally occurring photosynthetic pigment of the bacteriochlorin class, characterized by its near-infrared (NIR) absorption maxima at 780 nm (monomeric in organic solvent) and distinct in vivo spectral bands at 800, 850, and 875 nm when incorporated into light-harvesting complexes [1]. This compound, supplied under argon to preserve its labile tetrapyrrole macrocycle and central magnesium ion, has a molecular weight of 911.50 g/mol (C55H74MgN4O6) and is widely utilized as a standard for HPLC calibration in analytical biochemistry .

NIR spectroscopic studies exploiting Qy bands at 780 nm and in vivo 800–875 nm

Artificial photosynthesis and biohybrid solar cell research requiring native pigment

HPLC calibration standard for photosynthetic pigment quantification

• [1] Miyazaki T, Morita S, Tsuchiya T. Bacteriochlorophyll a-types in chromatophore and subchromatophore preparations from Rhodopseudomonas sphaeroides. J Biochem. 1979;86(5):1411-1417. doi:10.1093/oxfordjournals.jbchem.a132658 View Source

Why Generic Substitution of Bacteriochlorophyll a from Rhodopseudomonas sphaeroides Fails in Research and Industrial Applications

Generic substitution of Bacteriochlorophyll a from Rhodopseudomonas sphaeroides with other bacteriochlorophylls (e.g., BChl b) or chlorophyll analogs is not scientifically valid due to substantial differences in spectral coverage, photostability under operational conditions, and electrochemical behavior. BChl b exhibits a red-shifted Qy absorption maximum (ca. 1020 nm in vivo) compared to BChl a (ca. 780 nm monomeric; 800-875 nm in vivo), fundamentally altering the energy landscape for light-harvesting and electron transfer applications [1]. Furthermore, the inherent photolability of BChl a, which necessitates argon packaging for storage integrity, distinguishes it from more stable synthetic chlorins, underscoring the necessity of sourcing the native pigment for experiments requiring its specific degradation kinetics and aggregation properties [2].

BChl b spectral shift (~1020 nm Qy) alters NIR energy landscape; may not match 780 nm light-harvesting design

Synthetic chlorins lack native aggregation and protein-modulated redox behavior; excitonic coupling may not replicate

Photolability requires argon packaging; more stable analogs do not represent the same degradation kinetics for photodynamic studies

• [1] Tsukatani Y, Yamamoto H, Harada J, Yoshitomi T, Nomata J, Kasahara M, et al. An unexpectedly branched biosynthetic pathway for bacteriochlorophyll b capable of absorbing near-infrared light. Sci Rep. 2013;3:1217. doi:10.1038/srep01217 View Source
• [2] Limantara L, Koehler P, Wilhelm B, Porra RJ, Scheer H. Photostability of bacteriochlorophyll a and derivatives: potential sensitizers for photodynamic tumor therapy. Photochem Photobiol. 2006;82(3):770-780. doi:10.1562/2005-09-06-RA-672 View Source

Quantitative Differential Evidence for Bacteriochlorophyll a from Rhodopseudomonas sphaeroides: A Procurement Decision Guide

Comparative Spectral Differentiation: BChl a vs. BChl b Near-Infrared Absorption Maxima

Bacteriochlorophyll a exhibits a Qy absorption maximum at 780 nm in monomeric organic solution, whereas bacteriochlorophyll b absorbs significantly further into the near-infrared at approximately 1020 nm in vivo, a 240 nm red-shift driven by an ethylidene substitution at the C8 position. This spectral divergence critically dictates the usable wavelength range for NIR light-harvesting devices [1]. In vivo, BChl a from R. sphaeroides presents three distinct absorption bands at 800 nm, 850 nm, and 875 nm, enabling broad NIR coverage unavailable with single-band absorbing analogs [2].

Qy Absorption Max

Cross-study comparable

BChl a: 780 nm (monomeric) vs. BChl b: ~1020 nm (in vivo) – Δ ≈ 240 nm red-shift

Defines NIR wavelength window for biohybrid devices

In vivo BChl a shows 800, 850, 875 nm bands

Evidence Dimension	Qy Absorption Maximum (Monomeric)
Target Compound Data	780 nm (in organic solvent)
Comparator Or Baseline	Bacteriochlorophyll b (BChl b) in vivo: 1020 nm
Quantified Difference	Δ ≈ 240 nm (red-shift)
Conditions	BChl a monomeric; BChl b in vivo or cellular context

Why This Matters

Selection of BChl a vs. BChl b directly determines the operational near-infrared wavelength window for bio-inspired solar energy conversion and spectroscopic applications.

• [1] Tsukatani Y, Yamamoto H, Harada J, Yoshitomi T, Nomata J, Kasahara M, et al. An unexpectedly branched biosynthetic pathway for bacteriochlorophyll b capable of absorbing near-infrared light. Sci Rep. 2013;3:1217. doi:10.1038/srep01217 View Source
• [2] Miyazaki T, Morita S, Tsuchiya T. Bacteriochlorophyll a-types in chromatophore and subchromatophore preparations from Rhodopseudomonas sphaeroides. J Biochem. 1979;86(5):1411-1417. doi:10.1093/oxfordjournals.jbchem.a132658 View Source

Extinction Coefficient Quantification for Accurate Photochemical and Analytical Dosing

Precise quantification of BChl a from R. sphaeroides is enabled by well-established molar extinction coefficients. At the Qy maximum (781.0 nm), the molar extinction coefficient (ε) is 92,000 M⁻¹cm⁻¹ [1]. In native membrane environments, the specific B800, B850, and B875 bands have extinction coefficients of 226 ± 10, 170 ± 5, and 118 ± 5 mM⁻¹cm⁻¹, respectively, which are critical for accurate pigment content determination in photosynthetic complexes [2].

Extinction Coefficient

Direct head-to-head comparison

ε = 92,000 M⁻¹cm⁻¹ at 781 nm (toluene); B800 band ε = 226,000 M⁻¹cm⁻¹

Supports stoichiometric control in complex reconstitution

Membrane-bound vs. monomeric context

Evidence Dimension	Molar Extinction Coefficient (ε) at Qy Band
Target Compound Data	92,000 M⁻¹cm⁻¹ at 781.0 nm (in toluene)
Comparator Or Baseline	BChl a in membrane (B800 band): 226,000 M⁻¹cm⁻¹; BChl c in vivo: 85,000 M⁻¹cm⁻¹
Quantified Difference	B800 band ε is ~2.5-fold higher than monomeric BChl a; ~2.7-fold higher than BChl c in vivo
Conditions	Monomeric BChl a in toluene vs. protein-bound BChl a in native membranes

Why This Matters

Reliable extinction coefficients are essential for stoichiometric calculations in reaction center reconstitution, photodynamic therapy dosing, and HPLC calibration.

• [1] Connolly JS, Samuel EB, Janzen AF. Effects of solvent on the fluorescence properties of bacteriochlorophyll a. Photochem Photobiol. 1982;36(5):565-574. doi:10.1111/j.1751-1097.1982.tb04419.x View Source
• [2] Sturgis JN, Robert B. Spectra and extinction coefficients of near-infrared absorption bands in membranes of Rhodobacter sphaeroides mutants lacking light-harvesting and reaction center complexes. Photochem Photobiol. 1994;60(2):149-153. doi:10.1111/j.1751-1097.1994.tb05083.x View Source

Redox Potential Differentiation: In Vitro vs. In Vivo BChl a Electrochemical Behavior

The first oxidation potential of monomeric BChl a in vitro ranges from 0.56 V to 0.76 V (vs. NHE), whereas the BChl a dimer in purple bacterial reaction centers exhibits a significantly lower and highly reversible redox midpoint potential (Em) of 0.45-0.50 V. This protein-induced modulation of redox potential is not observed with synthetic porphyrins or chlorophyll a [1].

Redox Potential

Class-level inference

In vitro monomer: 0.56–0.76 V; in vivo dimer: 0.45–0.50 V (vs. NHE)

Protein-modulated redox critical for artificial photosynthetic design

Synthetic porphyrins typically >0.8 V

Evidence Dimension	First Oxidation Potential / Redox Midpoint Potential
Target Compound Data	In vitro: 0.56 - 0.76 V; In vivo (dimer): 0.45 - 0.50 V
Comparator Or Baseline	BChl a in green sulfur bacteria: 0.25 - 0.35 V; Synthetic Zn-porphyrins: variable, typically >0.8 V
Quantified Difference	In vivo dimer potential is ~0.11 - 0.26 V lower than in vitro monomer; Δ between purple and green bacteria BChl a donors is 0.15 - 0.20 V
Conditions	Aprotic organic solvents (in vitro) vs. native reaction center protein matrix (in vivo)

Why This Matters

The protein-modulated redox potential of BChl a is a critical parameter for designing artificial photosynthetic systems and understanding native electron transfer pathways.

• [1] Kropacheva TN, Hoff AJ. The Oxidation Behaviour of Bacteriochlorophyll A in Purple Bacterial Reaction Centers and Antenna Complexes. In: Garab G, editor. Photosynthesis: Mechanisms and Effects. Dordrecht: Springer; 1998. p. 711-714. doi:10.1007/978-94-011-3953-3_174 View Source

Photostability and Argon Packaging: Quantified Degradation Kinetics as a Procurement Differentiator

Bacteriochlorophyll a is intrinsically photolabile. Photodegradation studies in acetone solution demonstrate that under irradiation (>630 nm), BChl a undergoes rapid bleaching and conversion to open-chain tetrapyrroles, which lack the characteristic NIR absorption of the intact macrocycle. In contrast, synthetic bacteriochlorins and metal-substituted derivatives show significantly higher photostability [1]. The product's supply under argon directly addresses this inherent chemical fragility, which is not required for more stable synthetic photosensitizers.

Photostability

Supporting evidence

Rapid bleaching under >630 nm light; bacteriopheophytin a 10–1000× more photostable

Argon packaging requirement linked to inherent photolability

Degradation to non-NIR absorbing open-chain tetrapyrroles

Evidence Dimension	Photodegradation Half-life / Product Formation
Target Compound Data	Rapid degradation to non-NIR absorbing open-chain tetrapyrroles under >630 nm light in acetone
Comparator Or Baseline	Bacteriopheophytin a shows 1-3 orders of magnitude higher photostability; Synthetic chlorins (e.g., Temoporfin) are clinically stable
Quantified Difference	Bacteriopheophytin a is 10-1000× more photostable
Conditions	Organic solvents (acetone, methanol) under visible/NIR irradiation

Why This Matters

The requirement for argon packaging and low-temperature storage is a direct consequence of BChl a's photolability, which must be factored into experimental design and procurement planning.

• [1] Limantara L, Koehler P, Wilhelm B, Porra RJ, Scheer H. Photostability of bacteriochlorophyll a and derivatives: potential sensitizers for photodynamic tumor therapy. Photochem Photobiol. 2006;82(3):770-780. doi:10.1562/2005-09-06-RA-672 View Source

Analytical Calibration: Validated Use as an HPLC Standard for Bacteriochlorophyll Quantification

Bacteriochlorophyll a from R. sphaeroides is widely employed as a calibration standard for high-performance liquid chromatography (HPLC) analysis of photosynthetic pigments. Its use as a reference material is validated by multiple commercial vendors and research laboratories for quantifying BChl a content in biological samples, a role for which non-native or synthetic analogs cannot substitute due to differing retention times and spectral properties .

HPLC Standard

Source review

Validated as calibration standard for BChl a quantification

Required for accurate pigment analysis; synthetic analogs differ in retention time

Reverse-phase HPLC with diode array detection

Evidence Dimension	Analytical Standard Suitability
Target Compound Data	Validated as HPLC calibration standard for BChl a quantification
Comparator Or Baseline	Chlorophyll a standard (different retention time, λmax 665 nm)
Quantified Difference	Retention time and spectral detection wavelengths are fundamentally different
Conditions	Reverse-phase HPLC with diode array detection

Why This Matters

Procurement of authenticated BChl a is mandatory for accurate HPLC method development and pigment analysis in photosynthetic research.

Optimal Research and Industrial Application Scenarios for Bacteriochlorophyll a from Rhodopseudomonas sphaeroides

Reconstitution of Native Light-Harvesting Complexes for Biophysical Studies

BChl a from R. sphaeroides is the native pigment required for the accurate in vitro reconstitution of light-harvesting complexes (LH1, LH2) and reaction centers. Its specific in vivo absorption bands at 800, 850, and 875 nm, and their associated excitonic coupling, cannot be replicated by BChl b or chlorophyll a [1]. The availability of well-defined extinction coefficients for these bands enables precise stoichiometric control during complex assembly [2].

Development of Near-Infrared Biohybrid Solar Cells

In artificial photosynthesis systems, BChl a serves as a photosystem II analog, absorbing NIR light (780 nm) and initiating electron transfer cascades. The 240 nm spectral offset relative to BChl b defines the specific wavelength range that BChl a harvests, making it essential for tandem or Z-scheme architectures that require differentiated spectral coverage [1].

Photodynamic Therapy (PDT) Photosensitizer Research and Derivative Synthesis

BChl a from R. sphaeroides is a key starting material for synthesizing near-infrared photosensitizers for PDT. Its in vivo photodynamic activity in murine tumor models at 780 nm has been demonstrated, achieving tumor cure at wavelengths of 755-780 nm [1]. Furthermore, its conversion to chemically stable free-base derivatives, such as pyrobacteriopheophorbide-a, yields J-aggregates absorbing at ~880 nm with photocytotoxicity (EC50 = 0.09 μM) against HeLa cells [2].

HPLC Method Development and Pigment Analysis

Authenticated BChl a from R. sphaeroides is the established standard for calibrating HPLC systems used in photosynthetic pigment analysis. Its distinct retention time and NIR absorption profile (e.g., 780 nm detection) allow for unambiguous identification and quantification of BChl a in complex biological extracts [1].

Application

Selection Property

Validation Focus

Light-harvesting complex reconstitution

Native pigment with defined extinction coefficients

Stoichiometric control in complex assembly

Biohybrid solar cell research

NIR absorption at 780 nm with distinct spectral coverage

Tandem/Z-scheme architecture energy matching

PDT photosensitizer research

NIR photoactivation and derivative synthesis potential

Reported photocytotoxicity endpoint and model-response review

Analytical method development

HPLC calibration standard with specific retention time

Pigment identification and quantification in extracts

• [1] Miyazaki T, Morita S, Tsuchiya T. Bacteriochlorophyll a-types in chromatophore and subchromatophore preparations from Rhodopseudomonas sphaeroides. J Biochem. 1979;86(5):1411-1417. doi:10.1093/oxfordjournals.jbchem.a132658 View Source
• [2] Sturgis JN, Robert B. Spectra and extinction coefficients of near-infrared absorption bands in membranes of Rhodobacter sphaeroides mutants lacking light-harvesting and reaction center complexes. Photochem Photobiol. 1994;60(2):149-153. doi:10.1111/j.1751-1097.1994.tb05083.x View Source
• [3] Henderson BW, Sumner AW, Owczarczak BL, Dougherty TJ. Bacteriochlorophyll-a as photosensitizer for photodynamic treatment of transplantable murine tumors. J Photochem Photobiol B. 1991;10(4):303-313. doi:10.1016/1011-1344(91)80016-B View Source
• [4] Sasaki S, Morioka Y, Maegawa K, Katsuragi Y, Nakamura T, Kamemura K, et al. Pyrobacteriopheophorbide-a derivatives possessing various hydrophilic esterifying groups at the C17-propionate residues for photodynamic therapy. Photochem Photobiol. 2024;100(3):780-791. doi:10.1111/php.13995 View Source